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Compound of Interest

Compound Name: 2-Hydroxy Ibuprofen-d6

Cat. No.: B1141078 Get Quote

This technical guide provides an in-depth overview of 2-Hydroxy Ibuprofen-d6, a deuterated

metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID), Ibuprofen. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, metabolic pathways, and relevant

experimental protocols.

Core Data Summary
The following table summarizes the key quantitative data for 2-Hydroxy Ibuprofen-d6.

Parameter Value Reference(s)

CAS Number 1217055-71-4 [1][2][3][4][5][6][7]

Molecular Weight 228.32 g/mol [1][2][4][6]

Molecular Formula C₁₃H₁₂D₆O₃ [1][3][7]

Ibuprofen Metabolism and the Formation of 2-
Hydroxy Ibuprofen
Ibuprofen is primarily metabolized in the liver through oxidation, a process catalyzed by

Cytochrome P450 (CYP) enzymes.[8][9] The formation of 2-Hydroxy Ibuprofen is a major

metabolic step.
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The primary enzyme responsible for the hydroxylation of ibuprofen to its metabolites, including

2-Hydroxy Ibuprofen, is CYP2C9.[9] Other isoforms such as CYP2C8, CYP2C19, and CYP3A4

also contribute to this metabolic conversion.[1][2] 2-Hydroxy Ibuprofen is considered to be a

pharmacologically inactive metabolite.[2] Following its formation, 2-Hydroxy Ibuprofen can be

further metabolized, for instance, through oxidation to carboxy-ibuprofen or by undergoing

Phase II conjugation reactions, such as glucuronidation, to facilitate its excretion.[8][9]

The metabolic pathway from Ibuprofen to 2-Hydroxy Ibuprofen is depicted in the following

diagram.
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Caption: Metabolic pathway of Ibuprofen to 2-Hydroxy Ibuprofen.

Pharmacological Context: Ibuprofen and the
Prostaglandin Pathway
While 2-Hydroxy Ibuprofen itself is largely inactive, the parent compound, Ibuprofen, exerts its

anti-inflammatory, analgesic, and antipyretic effects by inhibiting the cyclooxygenase (COX)

enzymes, COX-1 and COX-2.[10] These enzymes are crucial for the conversion of arachidonic

acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[10]

The following diagram illustrates the prostaglandin synthesis pathway and the inhibitory action

of Ibuprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.clinpgx.org/pathway/PA166041114
https://www.researchgate.net/figure/Proposed-pathway-for-the-metabolism-of-ibuprofen-by-Ibu-2-Metabolites-b-to-d-were-all_fig2_7559960
https://eawag-bbd.ethz.ch/ibu/ibu_map.html
https://www.researchgate.net/figure/Metabolic-pathway-for-ibuprofen-degradation-in-R-wittichii-MPO218-The-steps-of-the_fig8_360801362
https://www.xcessbio.com/products/m24483
https://bioorganics.biz/product_details.php?id=138968
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_In_Vivo_Metabolic_Pathways_of_Ibuprofen.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4355401/
https://en.wikipedia.org/wiki/Ibuprofen
https://www.benchchem.com/product/b1141078#2-hydroxy-ibuprofen-d6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1141078#2-hydroxy-ibuprofen-d6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1141078#2-hydroxy-ibuprofen-d6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1141078#2-hydroxy-ibuprofen-d6-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

